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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound
Bis(triphenylsilyl) chromate, with the chemical formula C36H30CrO4Si2. It is a versatile
organometallic reagent primarily utilized as a catalyst in polymerization and as an oxidizing
agent in organic synthesis. This document details its chemical and physical properties,
provides established synthesis protocols, and outlines its applications in ethylene
polymerization and the oxidation of alcohols. Experimental procedures are detailed, and
reaction mechanisms are visualized to facilitate a deeper understanding for researchers and
professionals in chemistry and drug development.

Chemical Identity and Properties

Bis(triphenylsilyl) chromate is an organometallic compound featuring a central chromium atom
in a +6 oxidation state, bonded to two triphenylsilyl groups via oxygen atoms.

Table 1: Chemical and Physical Properties of Bis(triphenylsilyl) chromate
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Property Value Citation(s)
Chemical Formula C36H30CroO4si2 [1112][3]
Molecular Weight 634.79 g/mol [2][3]
CAS Number 1624-02-8 [1112][3]
Yellow to orange
Appearance _ [1]2][4]
solid/powder/needles
_ _ 153-159 °C (with
Melting Point - [21[41[5]
decomposition)
- Sparingly soluble in water.
Solubility _ . [51[6]
Soluble in carbon tetrachloride.
Linear Formula [(C6H5)3Si0])2CrO2 [3]
Table 2: Spectroscopic Data for Bis(triphenylsilyl) chromate
Spectroscopic Data Value Citation(s)

Infrared (IR) Spectrum

Strong absorptions at 10.15
pm and 10.27 um (Cr-O

stretching vibrations)

[7]

1H NMR Spectrum

Data not available in the

searched literature.

13C NMR Spectrum

Data not available in the

searched literature.

UV-Vis Spectrum

Data not available in the

searched literature.

Table 3: Crystallographic Data for Bis(triphenylsilyl) chromate
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Parameter Value Citation(s)

Not available in the searched
Crystal Structure Data )
literature.

Synthesis and Experimental Protocols

Several methods for the synthesis of Bis(triphenylsilyl) chromate have been reported, offering
varying yields and reaction conditions. Below are detailed protocols from the scientific literature
and patent documents.

Synthesis from Triphenylsilanol and Chromium Trioxide

This method involves the reaction of triphenylsilanol with chromium trioxide in a suitable
solvent.

Experimental Protocol:

e A mixture of 15 g (0.054 mol) of triphenylsilanol, 15 g (0.15 mol) of chromium trioxide, and
5.0 g of anhydrous magnesium sulfate in 450 ml of carbon tetrachloride is prepared in a
light-tight flask.[7]

o The mixture is shaken for 24 hours at room temperature.[7]
e The resulting red-orange mixture is filtered to remove solid residues.[7]
e The product is recovered from the carbon tetrachloride solution by evaporation.[7]

e The dark residue is recrystallized from hot heptane to yield orange needles of
Bis(triphenylsilyl) chromate.[7]

e Yield: 10.1 g (60%)[7]

o Elemental Analysis: Calculated for C36H30CrO4Si2: C, 68.12%; H, 4.76%; Cr, 8.19%.
Found: C, 68.52%; H, 4.97%; Cr, 8.15%.[7]
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Synthesis from Triphenylchlorosilane and Potassium
Dichromate

This process, detailed in US Patent 5,698,723, provides a higher yield and avoids the pre-
synthesis of triphenylsilanol.[4]

Experimental Protocol:

o 30 g of triphenylchlorosilane, 13 g of potassium dichromate, 3 g of potassium hydroxide, 60
ml of glacial acetic acid, and 80 ml of hexane are added to a 500 ml three-neck flask
equipped with a stirrer and a reflux condenser.[4]

e The reaction mixture is stirred at 50°-60° C for 5 hours.[4]
 After the reaction, the mixture is filtered.[4]

e The resulting solid is washed sequentially with 140 ml of water, 70 ml of glacial acetic acid,
and 70 ml of hexane.[4]

e The product is dried in a vacuum oven.[4]
e Yield: 31.2 g (97.4%)[4]
e Melting Point: 154 °C[4]

Applications in Organic Synthesis

Bis(triphenylsilyl) chromate is a valuable reagent in organic chemistry, primarily as a catalyst for
polymerization and as an oxidizing agent.

Ethylene Polymerization

Bis(triphenylsilyl) chromate can catalyze the polymerization of ethylene at high pressure
without the need for a co-catalyst.[7]

Experimental Protocol for Ethylene Polymerization:
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e 100 ml of cyclohexane (previously dried by purging with nitrogen) is charged into a dry,
nitrogen-filled 300-ml stirred autoclave.[7]

e 0.5 g of Bis(triphenylsilyl) chromate is added to the autoclave, and the mixture is purged with
nitrogen for several minutes before sealing.[7]

e The vessel is heated to 170°C and pressure-bled several times to remove nitrogen.[7]

o Ethylene is charged to an initial pressure of 20,000 psi.[7]

e The reaction is allowed to proceed for 4 hours, maintaining the temperature at 170-175°C.[7]
e Product: Approximately 20 g of solid polyethylene.[7]

The proposed mechanism involves the coordination of ethylene to the chromium center,
followed by insertion and chain propagation. The polyethylene produced shows infrared
absorptions characteristic of the triphenylsiloxy group, suggesting it terminates the polymer
chain.[7]

Bis(triphenylsilyl) chromate
[(Ph3Si0)2Cro2]

Coordination Complex

Ethylene
(CH2=CH2)

Insertion & Rearrangemem
Gruwmg Polymer Chain Polyethylene with
SlOCr(CHchZ)n Chain Termination p

-OSiPh3 end grou

Elhylene

Click to download full resolution via product page

Caption: Proposed mechanism for ethylene polymerization catalyzed by Bis(triphenylsilyl)
chromate.

Oxidation of Alcohols

Bis(triphenylsilyl) chromate is an effective oxidizing agent for the conversion of alcohols to
carbonyl compounds, such as aldehydes and ketones.[1][2] While a specific detailed protocol
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for the oxidation of a particular alcohol using Bis(triphenylsilyl) chromate is not readily available
in the searched literature, the general mechanism for alcohol oxidation by chromate esters
provides a basis for understanding this transformation. The triphenylsilyl groups enhance the
stability and reactivity of the reagent, allowing for selective oxidations under mild conditions.[2]

The generally accepted mechanism for alcohol oxidation by chromate reagents involves the
formation of a chromate ester intermediate, followed by the elimination of a proton from the
alcohol carbon, leading to the formation of the carbonyl group and a reduced chromium
species.[8]

- ? Chromate Ester Intermediate - A Ketone/Aldehyde (R2C=0) +
(Bls(irlphenylsllyl) chromate + Alcohol (RZCHOH))—P(Chromaie Ester FormauonH [(Ph3SI0)CrO2(0CHR?)] HBase assisted E“mma“onHReduced Chromium Species

Click to download full resolution via product page
Caption: Generalized mechanism for the oxidation of an alcohol by a chromate reagent.

Workflow Diagram: Synthesis and Application

The following diagram illustrates the general workflow from the synthesis of Bis(triphenylsilyl)
chromate to its application in organic synthesis.
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Caption: General workflow for the synthesis and application of Bis(triphenylsilyl) chromate.

Safety and Handling
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Bis(triphenylsilyl) chromate is a hazardous substance and should be handled with appropriate

safety precautions.

Table 4: Safety Information for Bis(triphenylsilyl) chromate

Hazard Statement

Precautionary Statement

Citation(s)

H317: May cause an allergic

skin reaction.

P201: Obtain special
instructions before use.

[4]

H350i: May cause cancer by

inhalation.

P273: Avoid release to the

environment.

[4]

H410: Very toxic to aquatic life

with long lasting effects.

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[4]

P308 + P313: IF exposed or

concerned: Get medical [4]
advice/attention.

P501: Dispose of

contents/container in

accordance with [4]

local/regional/national/internati

onal regulations.

It is classified as toxic and dangerous for the environment.[4] Personal protective equipment,

including eye shields, face shields, gloves, and a suitable respirator, should be worn when

handling this compound.[3]

Conclusion

Bis(triphenylsilyl) chromate (C36H30Cr0O4Si2) is a well-characterized organometallic

compound with significant applications as a catalyst in ethylene polymerization and as a

selective oxidizing agent for alcohols. The synthesis protocols provided offer high yields, and

the outlined experimental procedures serve as a valuable resource for researchers. While

detailed spectroscopic and crystallographic data are not extensively available in the public

domain, the information compiled in this guide provides a solid foundation for its use in a
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research and development setting. As with all chromium(VI) compounds, appropriate safety
measures must be strictly adhered to during its handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to Bis(triphenylsilyl)
chromate (C36H30CrO4Si2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148569#chemical-formula-c36h30cro4si2-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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